Cas no 101532-38-1 (Benzene,1-bromo-4-(4-heptylcyclohexyl)-, trans- (9CI))

• Product Name: Benzene,1-bromo-4-(4-heptylcyclohexyl)-, trans- (9CI)
• CAS No: 101532-38-1
• MF: C₁₉H₂₉Br
• MW: 337.33756518364
• CID: 124680
• PubChem ID: 15135337
• Update Time: 2025-11-03

Benzene,1-bromo-4-(4-heptylcyclohexyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(4-heptylcyclohexyl)-, trans- (9CI)
• 4-Trans-HeptylcyclohexylBenzoicAcid
• trans-1-Bromo-4-(4-heptylcyclohexyl)benzene
• OKIVMWBXCXBOGL-QAQDUYKDSA-N
• A897139
• FT-0711007
• SCHEMBL9073150
• 101532-38-1
• SCHEMBL8743735
• 4-trans-heptylcyclohexyl benzoic acid
• 1-bromo-4-(4-heptylcyclohexyl)benzene
• 1-Bromo-4-(trans-4-heptylcyclohexyl)benzene
• DB-030725

• Inchi： 1S/C19H29Br/c1-2-3-4-5-6-7-16-8-10-17(11-9-16)18-12-14-19(20)15-13-18/h12-17H,2-11H2,1H3
• InChI Key： OKIVMWBXCXBOGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCC(CCCCCCC)CC1

Computed Properties

• Exact Mass: 302.22500
• Monoisotopic Mass: 336.14526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 1.099
• Melting Point: Not available
• Boiling Point: 436.8±24.0 °C at 760 mmHg
• Flash Point: 174.9±25.1 °C
• PSA: 37.30000
• LogP: 6.01910

Benzene,1-bromo-4-(4-heptylcyclohexyl)-, trans- (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃